Cas no 2408964-09-8 (tert-butyl N-(3-hydroxy-4-methoxy-3-methylbutyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-4-methoxy-3-methylbutyl)carbamate
• CAS No: 2408964-09-8
• MF: C₁₁H₂₃NO₄
• MW: 233.304623842239
• CID: 5974831
• PubChem ID: 165684957
• Update Time: 2025-06-15

tert-butyl N-(3-hydroxy-4-methoxy-3-methylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-4-methoxy-3-methylbutyl)carbamate
• EN300-7040042
• 2408964-09-8

• Inchi： 1S/C11H23NO4/c1-10(2,3)16-9(13)12-7-6-11(4,14)8-15-5/h14H,6-8H2,1-5H3,(H,12,13)
• InChI Key： JMBADEWHOSVXEE-UHFFFAOYSA-N
• SMILES： OC(C)(COC)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 233.16270821g/mol
• Monoisotopic Mass: 233.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-(3-hydroxy-4-methoxy-3-methylbutyl)carbamate

Comprehensive Overview of tert-butyl N-(3-hydroxy-4-methoxy-3-methylbutyl)carbamate (CAS No. 2408964-09-8)

tert-butyl N-(3-hydroxy-4-methoxy-3-methylbutyl)carbamate, with the CAS number 2408964-09-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, is a carbamate derivative featuring a tert-butyl group, a hydroxy functionality, and a methoxy substituent. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and bioactive compounds.

The growing interest in tert-butyl N-(3-hydroxy-4-methoxy-3-methylbutyl)carbamate is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for protease inhibitors and other therapeutic agents. The compound's hydroxy and methoxy groups provide reactive sites for further chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is particularly appealing in the context of personalized medicine, where customized drug formulations are becoming increasingly important.

In the realm of green chemistry, CAS 2408964-09-8 has also been studied for its potential to reduce environmental impact. The compound's synthesis can be optimized to minimize waste and energy consumption, aligning with the global push for sustainable chemical processes. This aspect resonates with current trends in the chemical industry, where eco-friendly synthesis and green solvents are hot topics among researchers and manufacturers alike.

Another area of interest is the compound's stability and solubility profile. tert-butyl N-(3-hydroxy-4-methoxy-3-methylbutyl)carbamate exhibits favorable physicochemical properties, making it suitable for various formulation strategies. Its logP value and hydrogen bonding capacity are critical parameters for drug delivery systems, particularly in the development of oral medications and topical applications. These characteristics are frequently searched by professionals in pharmaceutical development and formulation science.

The compound's spectroscopic data, including NMR and IR spectra, have been extensively documented, providing valuable insights for quality control and analytical purposes. This information is crucial for laboratories engaged in compound characterization and purity assessment, which are common concerns in chemical manufacturing and QC/QA processes.

From a commercial perspective, tert-butyl N-(3-hydroxy-4-methoxy-3-methylbutyl)carbamate is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability are often queried by procurement specialists in the pharmaceutical industry and contract research organizations (CROs). The compound's shelf life and storage conditions are also frequently discussed topics, as these factors directly impact its usability in research and production settings.

Looking ahead, the demand for CAS 2408964-09-8 is expected to rise, driven by ongoing research in drug discovery and bioconjugation techniques. Its versatility as a chemical intermediate positions it as a key player in the development of next-generation therapeutics. As the scientific community continues to explore its potential, tert-butyl N-(3-hydroxy-4-methoxy-3-methylbutyl)carbamate is poised to remain a compound of significant interest in both academic and industrial circles.